Cas no 2320378-00-3 (2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2320378-00-3
• MF: C₁₃H₁₂BrN₃O
• MW: 306.157881736755
• CID: 5339626
• Update Time: 2025-05-22

2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-((6-methylpyrimidin-4-yl)methyl)benzamide
• 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C13H12BrN3O/c1-9-6-10(17-8-16-9)7-15-13(18)11-4-2-3-5-12(11)14/h2-6,8H,7H2,1H3,(H,15,18)
• InChI Key： VDQKAYBUPBDQSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC1C=C(C)N=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.1
• Topological Polar Surface Area: 54.9

Additional information on 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

Comprehensive Overview of 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2320378-00-3)

In the realm of organic chemistry and pharmaceutical research, 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2320378-00-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrimidine and benzamide moieties, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide structure features a bromine substituent, which enhances its reactivity in various synthetic pathways. This attribute is crucial for medicinal chemistry applications, where halogenated compounds are frequently used to improve binding affinity and metabolic stability. The 6-methylpyrimidin-4-yl group further contributes to its versatility, enabling interactions with biological targets such as enzymes and receptors. These features align with current trends in precision medicine and targeted therapy, areas that dominate modern pharmaceutical research.

From a synthetic perspective, CAS No. 2320378-00-3 is often utilized as an intermediate in the preparation of more complex molecules. Its benzamide core is a common scaffold in small-molecule inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's solubility and stability under physiological conditions are also key factors driving its adoption in high-throughput screening (HTS) assays. These assays are essential for identifying potential drug candidates, a topic frequently searched by professionals in the field.

Environmental and green chemistry considerations are increasingly influencing the use of compounds like 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide. Researchers are exploring sustainable synthesis methods to minimize waste and reduce hazardous byproducts. This aligns with global efforts to promote eco-friendly practices in chemical manufacturing, a hot topic in both academic and industrial settings. The compound's potential for biodegradability and low toxicity further enhances its appeal in this context.

In summary, 2-bromo-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2320378-00-3) stands out as a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its structural features and reactivity profile make it a valuable tool for researchers aiming to address pressing challenges in healthcare and environmental sustainability. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in cutting-edge research.